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Abstract: This technical guide provides an in-depth overview of tert-Butyl methyl ether
(MTBE), a significant organic solvent and a historical fuel additive. It covers its fundamental
chemical identity, physicochemical properties, and detailed experimental protocols relevant to
its application in research and development. This document is intended for researchers,
scientists, and drug development professionals who utilize or encounter MTBE in their work.

Chemical Identity and Synonyms

tert-Butyl methyl ether is an organic compound classified as an ether. Its structural formula is
(CH3)sCOCHs.[1] The Chemical Abstracts Service (CAS) has assigned the number 1634-04-4
to this compound.[2][3][4][5] This unique identifier is crucial for unambiguous identification in
databases and literature.

The compound is known by several synonyms, which are often used interchangeably in
scientific and industrial contexts.
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Synonym Abbreviation

Methyl tert-butyl ether MTBE

2-Methoxy-2-methylpropane -

Methyl tertiary-butyl ether -

Methyl t-butyl ether -

tBME -

tert-BuOMe -

Physicochemical Properties

MTBE is a colorless, volatile, and flammable liquid with a characteristic ethereal odor.[1][2] Its
properties make it a versatile solvent in organic chemistry, comparable to diethyl ether but with
a higher boiling point and a significantly lower tendency to form explosive peroxides.[2]

Property Value

Molecular Formula CsH120

Molar Mass 88.15 g/mol

Density 0.7404 g/cm3 at 25 °C
Boiling Point 55-56 °C

Melting Point -110 °C

Flash Point -27 °F (-32.78 °C)
Refractive Index n20/D 1.369

Vapor Pressure 4.05 psi (27 kPa) at 20 °C
Water Solubility 26 -51g/Lat20°C
logP 1.06 at 20°C

Vapor Density 3.1 (vs air)
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Manufacturing Process

MTBE is synthesized through the chemical reaction of methanol and isobutylene.[2] This
process is typically catalyzed by an acid ion exchange resin.[4] The primary feedstocks,
methanol and isobutylene, are derived from natural gas and the isomerization of n-butane,

respectively.[2]
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Caption: Industrial manufacturing workflow for tert-Butyl methyl ether.

Experimental Protocols
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MTBE's properties make it a valuable tool in various laboratory procedures, from extraction to
chemical analysis.

Lipid Extraction from Biological Samples

MTBE is widely used for the extraction of lipids from various biological matrices such as
plasma, serum, and tissues.[1][6] This method is noted for its efficiency and broad coverage of
lipid classes.

Protocol:

Sample Preparation: Homogenize minced tissue samples in a suitable buffer (e.g., 0.1%
ammonium acetate solution). For plasma or serum, use a defined aliquot.

Methanol Addition: To a 100 pL sample aliquot, add 750 pL of methanol. Vortex for at least
10 seconds.

MTBE Addition: Add 2.5 mL of MTBE and mix thoroughly by vortexing or sonication.

Incubation: Incubate the mixture for 1 hour at room temperature on a shaker to ensure
complete protein precipitation and lipid extraction.[3]

Phase Separation: Add 625 pL of water to induce phase separation. Mix well and let stand
for 10 minutes at room temperature.

Centrifugation: Centrifuge the mixture at 1000 x g for 10 minutes.[3] This will result in two
distinct phases: an upper organic phase containing the lipids and a lower aqueous phase.

Collection: Carefully collect the upper organic phase.

Drying and Reconstitution: Concentrate the collected supernatant using a stream of nitrogen
or a vacuum centrifuge. Reconstitute the dried lipid extract in a suitable mobile phase for
subsequent analysis (e.g., LC-MS).
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Caption: Workflow for MTBE-based lipid extraction from biological samples.
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Analytical Determination in Aqueous Samples

The presence of MTBE in water is a significant environmental concern, and several methods
exist for its quantification. A common approach involves gas chromatography coupled with
mass spectrometry (GC-MS).

Protocol: Direct Aqueous Injection GC-MS

This method is suitable for detecting MTBE and its degradation products like tert-butyl alcohol
(TBA) at sub-ppb concentrations.[5]

 Instrumentation: Utilize a gas chromatograph equipped with a polar column and a splitless
injector, coupled to a mass spectrometer.[5]

o Sample Injection: Directly inject a representative aqueous sample into the GC.

o Chromatographic Separation: The components are vaporized and separated as they pass
through the column.

e Mass Spectrometric Detection: As components elute from the column, they are ionized and
detected by the mass spectrometer, allowing for both identification and quantification.

o Data Analysis: The detector signal is processed by an electronic data acquisition system.
The concentration of MTBE is determined by comparing the signal to that of known
standards.

Safety and Handling

MTBE is a highly flammable liquid and vapor.[3][4] It is crucial to handle it in a well-ventilated
area, away from heat, sparks, open flames, and other ignition sources.[3][4] It can cause skin
and eye irritation, and inhalation may lead to respiratory irritation, drowsiness, or dizziness.[3]

Storage: Store in a tightly closed container in a cool, well-ventilated place between +2°C and
+25°C.[2]

Disposal: Relatively unreactive organic reagents should be collected in appropriate waste
containers for proper disposal according to institutional and local guidelines.
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Relevance in Drug Development

While not a therapeutic agent itself, MTBE's role in a drug development setting is primarily as a
solvent and an extraction medium.

o Organic Synthesis: It serves as a less peroxide-forming alternative to other ethers in the
synthesis of active pharmaceutical ingredients (APIs).[2] Its poor Lewis base character
means it does not support the formation of Grignard reagents.[1]

o Metabolite Extraction: The lipid extraction protocol is highly relevant for metabolomics and
lipidomics studies, which are integral to understanding disease states and drug mechanisms
of action.

» Toxicology and Metabolism: Understanding the metabolic fate of compounds is a core aspect
of drug development. MTBE is metabolized to tert-butyl alcohol (TBA).[7] Analytical methods
developed for MTBE can be adapted to study the metabolism of other xenobiotics.

o Medical Procedure: In an investigational medical procedure known as contact dissolution
therapy, MTBE is injected directly into the gallbladder to dissolve cholesterol gallstones.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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